Cas no 2228702-93-8 (1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol)

1-Amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol is a heterocyclic organic compound featuring an imidazopyridine core linked to a propanolamine moiety. This structure confers unique reactivity and potential utility in pharmaceutical and agrochemical applications. The imidazopyridine scaffold is known for its bioactivity, often serving as a key pharmacophore in drug discovery. The presence of both amino and hydroxyl functional groups enhances its versatility as a synthetic intermediate, enabling further derivatization. Its well-defined molecular architecture ensures consistent performance in research settings. The compound is particularly valuable in the development of biologically active molecules, offering a balance of stability and reactivity for targeted modifications. Suitable for controlled laboratory use under standard handling protocols.
1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol structure
2228702-93-8 structure
Product Name:1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol
CAS No:2228702-93-8
MF:C10H13N3O
MW:191.229721784592
CID:6027791
PubChem ID:165610698
Update Time:2025-10-31

1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol
    • EN300-1748447
    • 2228702-93-8
    • 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
    • Inchi: 1S/C10H13N3O/c11-6-9(14)5-8-7-12-10-3-1-2-4-13(8)10/h1-4,7,9,14H,5-6,11H2
    • InChI Key: ZGVNTFQTFKSWFG-UHFFFAOYSA-N
    • SMILES: OC(CN)CC1=CN=C2C=CC=CN12

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 63.6Ų

1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1748447-0.05g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
0.05g
$1296.0 2023-09-20
Enamine
EN300-1748447-0.1g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
0.1g
$1357.0 2023-09-20
Enamine
EN300-1748447-0.25g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
0.25g
$1420.0 2023-09-20
Enamine
EN300-1748447-0.5g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
0.5g
$1482.0 2023-09-20
Enamine
EN300-1748447-1.0g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
1g
$1543.0 2023-06-03
Enamine
EN300-1748447-2.5g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
2.5g
$3025.0 2023-09-20
Enamine
EN300-1748447-5.0g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
5g
$4475.0 2023-06-03
Enamine
EN300-1748447-10.0g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
10g
$6635.0 2023-06-03
Enamine
EN300-1748447-1g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
1g
$1543.0 2023-09-20
Enamine
EN300-1748447-5g
1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol
2228702-93-8
5g
$4475.0 2023-09-20

Additional information on 1-amino-3-{imidazo1,2-apyridin-3-yl}propan-2-ol

Comprehensive Overview of 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol (CAS No. 2228702-93-8): Properties, Applications, and Research Insights

The compound 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol (CAS No. 2228702-93-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its core structure combines an imidazo[1,2-a]pyridine scaffold with a propanolamine side chain, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for heterocyclic compounds like imidazo[1,2-a]pyridine derivatives has surged due to their broad bioactivity. This compound's amino-propanol moiety enhances its solubility and binding affinity, addressing a common challenge in small-molecule drug design. Its CAS registry number (2228702-93-8) serves as a critical identifier for regulatory documentation and patent applications.

The synthesis of 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and purity, reflecting the growing emphasis on green chemistry in pharmaceutical manufacturing. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity.

From a therapeutic perspective, this compound's imidazo[1,2-a]pyridine core exhibits notable anti-inflammatory and neuroprotective properties in preclinical studies. Its mechanism may involve modulation of cell signaling pathways, a hot topic in cancer research and neurodegenerative disease studies. These attributes align with current trends in precision medicine, where targeted therapies are prioritized.

In material science, derivatives of 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol have shown promise as fluorescent probes due to their stable photophysical properties. This application taps into the booming field of bioimaging and diagnostic tools, answering the need for non-invasive detection methods in healthcare.

Quality control standards for CAS No. 2228702-93-8 emphasize ≥98% purity, with strict limits on residual solvents. Such specifications cater to the pharmaceutical industry's focus on ICH guidelines and GMP compliance—key search terms among quality assurance professionals.

Ongoing research explores the compound's potential in combination therapies, particularly with immuno-oncology agents. This reflects the broader shift toward synergistic treatment approaches in modern medicine. Patent landscapes reveal active development around its structural analogs, highlighting its commercial relevance.

For researchers sourcing this material, considerations include storage conditions (typically 2-8°C under inert atmosphere) and handling protocols. These practical aspects frequently appear in search queries alongside the compound's name and CAS number.

In summary, 1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-ol represents a compelling case study in medicinal chemistry innovation. Its dual functionality as a pharmacophore and chemical building block ensures sustained interest across multiple disciplines, from drug development to biomaterials engineering.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk